Methyl 5-(methylamino)thiophene-2-carboxylate

• CAS RN: 859855-63-3
• Molecular Formula: C7H9NO2S
• Molecular Weight: 171.22 g/mol
• IUPAC Name: methyl 5-(methylamino)thiophene-2-carboxylate
• InChI: InChI=1S/C7H9NO2S/c1-8-6-4-3-5(11-6)7(9)10-2/h3-4,8H,1-2H3
• InChI Key: VBXQQJFLMPCHGL-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=C(S1)C(=O)OC

Description

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions, including the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses. The Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (

) as sulfurizing agents.

Molecular Structure Analysis

The molecular structure of “Methyl 5-(methylamino)thiophene-2-carboxylate” is based on the thiophene ring system. The thiophene ring is a five-membered ring made up of one sulfur atom and four carbon atoms.

Chemical Reactions Analysis

Thiophene derivatives, including “this compound”, can undergo a variety of chemical reactions. These reactions often involve the formation of new bonds and the breaking of existing bonds within the thiophene ring or between the thiophene ring and other functional groups.

Future Directions

Thiophene derivatives, including “Methyl 5-(methylamino)thiophene-2-carboxylate”, have been the focus of a growing number of scientists due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, future research directions may include the exploration of new synthetic methods, the investigation of their biological activities, and the development of new applications in medicinal chemistry.